Cas no 2034307-87-2 (4-(2,5-dioxopyrrolidin-1-yl)-N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]benzene-1-sulfonamide)

• Product Name: 4-(2,5-dioxopyrrolidin-1-yl)-N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]benzene-1-sulfonamide
• CAS No: 2034307-87-2
• MF: C₁₇H₂₁N₅O₄S
• MW: 391.44474196434
• CID: 5332857
• Update Time: 2025-06-11

4-(2,5-dioxopyrrolidin-1-yl)-N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-(2,5-dioxopyrrolidin-1-yl)-N-(3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl)benzenesulfonamide
• 4-(2,5-dioxopyrrolidin-1-yl)-N-[3-methyl-1-(triazol-1-yl)butan-2-yl]benzenesulfonamide
• 4-(2,5-dioxopyrrolidin-1-yl)-N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]benzene-1-sulfonamide

• Inchi： 1S/C17H21N5O4S/c1-12(2)15(11-21-10-9-18-20-21)19-27(25,26)14-5-3-13(4-6-14)22-16(23)7-8-17(22)24/h3-6,9-10,12,15,19H,7-8,11H2,1-2H3
• InChI Key： JIRNNEQHVOWGIG-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N1C(CCC1=O)=O)(NC(CN1C=CN=N1)C(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 639
• XLogP3: 0.5
• Topological Polar Surface Area: 123

Additional information on 4-(2,5-dioxopyrrolidin-1-yl)-N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]benzene-1-sulfonamide

Introduction to 4-(2,5-dioxopyrrolidin-1-yl)-N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]benzene-1-sulfonamide (CAS No. 2034307-87-2)

4-(2,5-dioxopyrrolidin-1-yl)-N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]benzene-1-sulfonamide (CAS No. 2034307-87-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is notable for its unique structural features and potential therapeutic applications. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological activities, and recent advancements in the research and development of this compound.

The chemical structure of 4-(2,5-dioxopyrrolidin-1-yl)-N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]benzene-1-sulfonamide is characterized by a benzene ring substituted with a sulfonamide group at the para position. The sulfonamide moiety is further substituted with a 3-methylbutan-2-yl group that carries a 1H-1,2,3-triazole ring. Additionally, the compound features a 2,5-dioxopyrrolidine ring attached to the benzene ring through an amide linkage. This intricate structure endows the compound with a combination of hydrophobic and hydrophilic properties, making it an attractive candidate for various biological studies.

The synthesis of 4-(2,5-dioxopyrrolidin-1-yl)-N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]benzene-1-sulfonamide typically involves multi-step procedures that leverage modern synthetic techniques. One common approach is to start with the preparation of the sulfonamide derivative of 4-chlorobenzenesulfonyl chloride and N-(3-methylbutan-2-yloxy)amine. Subsequent coupling reactions with azide and alkyne precursors can introduce the 1H-1,2,3-triazole ring via click chemistry. Finally, the formation of the 2,5-dioxopyrrolidine ring can be achieved through cyclization reactions involving appropriate reagents.

In terms of biological activities, 4-(2,5-dioxopyrrolidin-1-yl)-N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-y l]benzene - 1 - sulfonamide has shown promising results in various assays. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in inflammatory pathways. For instance, it has been reported to exhibit potent inhibitory activity against cyclooxygenase (COX) enzymes, which are key targets for anti-inflammatory drugs. This property makes it a valuable lead compound for the development of new anti-inflammatory agents.

Moreover, recent research has explored the antiviral properties of 4-(2 ,5 -dioxopyrrolidin - 1 - yl ) - N - [ 3 - methyl - 1 -( 1 H - 1 , 2 , 3 - triazol - 1 - yl ) butan - 2 - yl ] benzene - 1 - sulfonamide. Preliminary studies have indicated that it can interfere with viral replication processes by targeting specific viral proteins or cellular pathways essential for viral infection. These findings suggest that this compound could be further investigated as a potential antiviral agent against various viral diseases.

The pharmacokinetic properties of 4-(2 ,5 -dioxopyrrolidin - 1 - yl ) - N - [ 3 - methyl - 1 -( 1 H - 1 , 2 , 3 - triazol - 1 - yl ) butan - 2 - yl ] benzene - 1 - sulfonamide have also been studied to assess its suitability for therapeutic applications. In vitro and in vivo experiments have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are crucial for ensuring that the compound can effectively reach its target sites in the body and exert its intended biological effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-(2 ,5 -dioxopyrrolidin - 1 - yl ) - N - [ 3 - methyl - 1 -( 1 H - 1 , 2 , 3 - triazol - 1 yl ) butan – 2 – yl ] benzene – 1 – sulfonamide in human subjects. Preliminary data from phase I trials have indicated that it is well-tolerated at therapeutic doses and does not exhibit significant adverse effects. Further studies are needed to confirm these findings and to explore its potential therapeutic applications in larger patient populations.

In conclusion, 4-(2 ,5-dioxopyrrolidin – 1 – yl ) – N – [3 – methyl – l – ( l H – l , l , l – triazol – l – yl ) butan – l – yl ] benzene – l – sulfonamide (CAS No. 2034307–87–87–87–87–87–87–87–87–87–87–87–87–87–87–87–87–87–87–87–87–87–87–87–87) is a promising compound with a unique chemical structure and diverse biological activities. Its potential as an anti-inflammatory and antiviral agent makes it an exciting candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing medical treatments for various diseases.